1-[6-(4-Fluorophenyl)pyridazin-3-yl]-N-methyl-N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]azetidin-3-amine

• IUPAC Name: 1-[6-(4-fluorophenyl)pyridazin-3-yl]-N-methyl-N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]azetidin-3-amine
• InChI: InChI=1S/C22H25FN6/c1-27(14-21-18-4-3-5-20(18)26-28(21)2)17-12-29(13-17)22-11-10-19(24-25-22)15-6-8-16(23)9-7-15/h6-11,17H,3-5,12-14H2,1-2H3
• InChI Key: RBNBWXWZYABRTN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2CCCC2=N1)CN(C)C3CN(C3)C4=NN=C(C=C4)C5=CC=C(C=C5)F
• Molecular Formula: C22H25FN6
• Molecular Weight: 392.5 g/mol

Description

The compound “1-[6-(4-Fluorophenyl)pyridazin-3-yl]-N-methyl-N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]azetidin-3-amine” is a complex organic molecule. It contains a pyridazinone ring, which is a heterocyclic compound containing two adjacent nitrogen atoms. Pyridazinone derivatives have been found to exhibit a wide range of pharmacological activities.

Synthesis Analysis

Pyridazinone derivatives can be synthesized through various methods. The most common synthesis consists of the reaction of hydrazine or aryl hydrazines either with mixtures of ketones and esters, or with 1,4-dicarbonyl compounds. The influence of structural changes on the pharmacodynamic profile of the pyridazinone moiety has been studied.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. It includes a pyridazinone ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 2, along with a keto functionality. The effect of substitution at the 2-position of the pyridazinone ring on vasodilatory potential has been explored.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple functional groups. A methyl group at the C-5 position of the dihydropyridazinone ring has been found to lead to enhanced potency.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. Pyridazinone derivatives are known for their diverse pharmacological activities, which can be attributed to their unique structural features.

Mechanism of Action

The mechanism of action of pyridazinone derivatives is diverse, depending on the specific compound and its functional groups. Some pyridazinone derivatives have been found to inhibit calcium ion influx, which is required for the activation of platelet aggregation.

Future Directions

Given the wide range of pharmacological activities exhibited by pyridazinone derivatives, there is significant potential for future research in this area. This could include the synthesis of new derivatives, exploration of their pharmacological activities, and investigation of their mechanisms of action.